N-(4-Methylphenyl)-3-nitrobenzenesulfonamide

• IUPAC Name: N-(4-methylphenyl)-3-nitrobenzenesulfonamide
• InChI: InChI=1S/C13H12N2O4S/c1-10-5-7-11(8-6-10)14-20(18,19)13-4-2-3-12(9-13)15(16)17/h2-9,14H,1H3
• InChI Key: ORIAXWVUHQXKKI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NS(=O)(=O)C2=CC=CC(=C2)[N+](=O)[O-]
• Molecular Formula: C13H12N2O4S
• DSSTOX Substance ID: DTXSID401346322
• Molecular Weight: 292.31 g/mol
• CAS RN: 4284-46-2

Description

N-(4-Methylphenyl)-3-nitrobenzenesulfonamide, also known as N-(4-Tolylsulfonyl)-3-nitrobenzenamine, is a chemical compound with the molecular formula C13H12N2O4S. It is an organic sulfonamide that has been widely used in scientific research applications due to its unique properties. In

Mechanism of Action

The mechanism of action of N-(4-Methylphenyl)-3-nitrobenzenesulfonamide(4-Methylphenyl)-3-nitrobenzenesulfonamide is not fully understood. However, it is believed to inhibit the activity of carbonic anhydrase, an enzyme that is involved in the regulation of acid-base balance in the body. It has also been shown to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death.
Biochemical and Physiological Effects:
This compound(4-Methylphenyl)-3-nitrobenzenesulfonamide has been shown to have both biochemical and physiological effects. It has been shown to inhibit the activity of carbonic anhydrase, which can lead to a decrease in the production of bicarbonate ions and an increase in the production of carbon dioxide. This can lead to a decrease in the pH of the body fluids. It has also been shown to induce apoptosis in cancer cells, leading to their death.

Advantages and Limitations for Lab Experiments

N-(4-Methylphenyl)-3-nitrobenzenesulfonamide(4-Methylphenyl)-3-nitrobenzenesulfonamide has several advantages for lab experiments. It is a highly specific inhibitor of carbonic anhydrase, making it a useful tool for studying the role of this enzyme in various biological processes. It is also a fluorescent probe, making it useful for studying the binding of proteins and DNA. However, it has some limitations. It is a toxic compound and must be handled with care. It also has limited solubility in water, which can make it difficult to work with in some experiments.

Future Directions

There are several future directions for the use of N-(4-Methylphenyl)-3-nitrobenzenesulfonamide(4-Methylphenyl)-3-nitrobenzenesulfonamide in scientific research. One direction is the development of new drugs for the treatment of cancer and other diseases. Another direction is the use of this compound(4-Methylphenyl)-3-nitrobenzenesulfonamide as a fluorescent probe for the study of protein-DNA interactions. Additionally, more research is needed to fully understand the mechanism of action of this compound(4-Methylphenyl)-3-nitrobenzenesulfonamide and its potential applications in various biological processes.
Conclusion:
This compound(4-Methylphenyl)-3-nitrobenzenesulfonamide is a unique chemical compound that has been widely used in scientific research applications. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential applications of this compound(4-Methylphenyl)-3-nitrobenzenesulfonamide in various biological processes.

Synthesis Methods

The synthesis of N-(4-Methylphenyl)-3-nitrobenzenesulfonamide(4-Methylphenyl)-3-nitrobenzenesulfonamide involves the reaction between 4-methylbenzenesulfonyl chloride and 3-nitroaniline in the presence of a base such as sodium hydroxide. The reaction takes place under reflux conditions and the resulting product is purified by recrystallization. This method yields a high purity product with a yield of around 70%.

Scientific Research Applications

N-(4-Methylphenyl)-3-nitrobenzenesulfonamide(4-Methylphenyl)-3-nitrobenzenesulfonamide has been widely used in scientific research applications due to its unique properties. It has been used as a fluorescent probe to study the binding of proteins and DNA. It has also been used as a reagent for the synthesis of various biologically active compounds such as sulfonamides and hydrazones. Furthermore, it has been used in the development of new drugs for the treatment of cancer and other diseases.